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Compound of Interest
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carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Discovery and History of Cyclohexanecarboxamide Compounds: A Technical Guide

Part 1: Executive Summary & Core Directive
Preface by the Senior Application Scientist: This guide is not merely a history lesson; it is a

technical dissection of how a specific pharmacophore—the cyclohexanecarboxamide—evolved

from a razor blade manufacturer's side project into a cornerstone of sensory neuroscience and

modern medicinal chemistry. We will explore the structure-activity relationships (SAR) that

birthed the "WS" series, the mechanistic grounding in TRPM8 ion channel modulation, and the

contemporary expansion of this scaffold into oncology and ophthalmology.

Part 2: Historical Evolution – The Wilkinson Sword
Era
The story of cyclohexanecarboxamides is inextricably linked to Wilkinson Sword Ltd., a British

company historically known for weaponry and later, shaving products.[1][2] In the late 1960s,

the company sought to diversify into toiletries (aftershaves and shaving creams).[1][2]
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The Problem Statement (circa 1970)
Menthol was the industry standard for "cooling," but it possessed significant technical deficits

for high-end formulation:

Volatility: The cooling effect was transient.

Odor: The strong minty aroma interfered with fragrance profiles.

Irritation: High concentrations caused eye stinging and burning sensations.

The Research Program
Under the leadership of Hugh Watson and David Rowsell, Wilkinson Sword launched an

extensive synthetic program involving over 1,200 compounds. Their hypothesis was that the

cooling sensation of menthol was a specific drug-receptor interaction, not a general physical

effect of volatility.[2]

They focused on the p-menthane skeleton (derived from menthol) but replaced the hydroxyl

group (-OH) with "heavier" polar groups to reduce volatility while maintaining hydrogen-bonding

capability. This led to the discovery of N-substituted p-menthane-3-carboxamides.

Key Milestone Compounds:

WS-3 (N-Ethyl-p-menthane-3-carboxamide): The most successful commercial derivative. It is

nearly odorless, non-volatile, and provides a cooling sensation 1.5x stronger than menthol.

WS-23 (2-Isopropyl-N,2,3-trimethylbutyramide): A breakthrough in SAR, proving that the

cyclic cyclohexane ring was not strictly necessary for cooling, provided the alkyl substitution

pattern mimicked the steric bulk of the menthane ring.

WS-5 (N-(Ethoxycarbonylmethyl)-p-menthane-3-carboxamide): One of the most potent

cooling agents known, though its solid form and solubility profile limited early adoption

compared to WS-3.

Part 3: Mechanistic Action – The TRPM8 Connection
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The biological target for these compounds was unknown during their discovery. It was not until

2002, with the cloning of the TRPM8 (Transient Receptor Potential Melastatin 8) ion channel,

that the mechanism was elucidated.

Signal Transduction Pathway
Cyclohexanecarboxamides act as agonists on the TRPM8 channel, a non-selective cation

channel expressed in a subpopulation of primary afferent sensory neurons.

Mechanism of Action (MOA):

Binding: The carboxamide moiety binds to the voltage-sensor-like domain of TRPM8.

Gating: Binding shifts the voltage activation curve towards physiological membrane

potentials.

Influx: Ca²⁺ and Na⁺ ions flow into the cell.

Depolarization: The sensory neuron depolarizes, generating an action potential interpreted

by the brain as "cold."

DOT Diagram: TRPM8 Activation Pathway
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Caption: Logical flow of TRPM8 activation by cyclohexanecarboxamide agonists leading to

sensory perception.

Part 4: Synthetic Methodologies
The synthesis of these compounds has evolved from classical acid chloride routes to more

atom-economical catalytic methods.

Protocol A: Classical Synthesis of WS-3
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Standard industrial approach for high-throughput synthesis.

Starting Material:l-Menthol (natural or synthetic).[3][4][5][6]

Carbonylation: Reaction with COCl₂ (phosgene) or thionyl chloride to form the acid chloride

(historically) or direct carboxylation.

Note: The modern route often starts from p-menthane-3-carboxylic acid.

Amidation:

Reagents: p-Menthane-3-carboxylic acid, Ethylamine (70% aq), Thionyl Chloride (SOCl₂).

Step 1: Reflux acid with SOCl₂ (3 hrs)

Acid Chloride.

Step 2: Dropwise addition of Acid Chloride to Ethylamine solution at 0°C.

Step 3: Extraction (DCM), Wash (HCl, NaHCO₃), Recrystallization (Hexane).

Protocol B: Modern Coupling (Green Chemistry Focus)
Used for complex pharmaceutical derivatives to avoid harsh acid chlorides.

Activation: Use of coupling reagents like HATU or EDC/HOBt.

Reaction:

Mix Carboxylic Acid (1.0 eq) + Amine (1.1 eq) + DIPEA (2.0 eq) in DMF.

Add HATU (1.1 eq) at 0°C.

Stir at RT for 12h.

Purification: Flash chromatography. This method preserves sensitive functional groups

present in modern drug candidates.

DOT Diagram: Synthetic Workflow
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Caption: Comparison of classical industrial synthesis vs. modern pharmaceutical coupling

strategies.

Part 5: Pharmaceutical Applications & Data
Beyond cooling, the cyclohexanecarboxamide scaffold is now a privileged structure in drug

discovery, particularly for Kinase Inhibitors and Ophthalmology.

Key Therapeutic Areas
Ophthalmology (Dry Eye Disease):

Compound:AR-15512 (Trigemina/Alcon).

Role: TRPM8 Agonist.
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Mechanism: Stimulates cold-sensing nerve endings in the cornea to increase basal tear

production via the lacrimal gland.

Status: Phase 3 Clinical Trials.[7]

Oncology (Kinase Inhibition):

The cyclohexane ring provides a rigid spacer that orients hydrogen-bonding motifs (the

amide) into the ATP-binding pocket of kinases.

Target:HPK1 (Hematopoietic Progenitor Kinase 1) inhibitors often utilize a carboxamide

core to modulate immune response in tumors.[8]

Comparative Potency Data (TRPM8 Activity)
Compound Structure Type TRPM8 EC50 (µM)

Relative Cooling
Strength

Menthol Alcohol ~19.0 1.0 (Reference)

WS-3
Cyclohexanecarboxa

mide
3.7 1.5

WS-5
Cyclohexanecarboxa

mide
0.2 4.0

WS-23 Acyclic Amide 45.0 0.75 (Different profile)

Icilin
Pyrimidinone (Non-

WS)
0.02 >20.0

Data Source: Aggregated from Leffingwell & Associates and MedChemExpress standard

assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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